4-(6-isopropoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide
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Description
4-(6-isopropoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C22H31N5O5 and its molecular weight is 445.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Properties
Research has involved the synthesis of novel compounds with potential pharmacological properties. For instance, Mattioda et al. (1975) synthesized a series of 4-piperazinopyrimidines, displaying a broad spectrum of pharmacological properties including antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic activities. This research highlights the diverse therapeutic potentials of pyrimidine derivatives, including their use in clinical investigations for antiemetic activity (Mattioda et al., 1975).
Anti-Inflammatory and Analgesic Agents
Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds were identified as inhibitors of cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2), showing high COX-2 selectivity and potent analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).
Estrogen Receptor Binding Affinity and Molecular Docking
Parveen et al. (2017) focused on synthesizing pyrimidine-piperazine-chromene and -quinoline conjugates, evaluating them against human breast cancer cell lines for cytotoxic activities. Some compounds demonstrated anti-proliferative activities, highlighting the potential of pyrimidine derivatives in cancer therapy (Parveen et al., 2017).
Soluble Epoxide Hydrolase Inhibitors
Thalji et al. (2013) identified 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase from high throughput screening, which showed robust effects on a serum biomarker related to linoleic acid epoxide. This discovery provides insights into the development of new therapeutic agents for diseases modulated by soluble epoxide hydrolase (Thalji et al., 2013).
Synthesis of Polyamides with Pharmaceutical Applications
Hattori and Kinoshita (1979) explored the synthesis of polyamides containing pharmaceutical relevant compounds, like theophylline and thymine, demonstrating the potential of these polymers in drug delivery systems and other medicinal applications (Hattori & Kinoshita, 1979).
properties
IUPAC Name |
4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N5O5/c1-14(2)32-20-13-19(23-15(3)24-20)26-7-9-27(10-8-26)22(28)25-16-11-17(29-4)21(31-6)18(12-16)30-5/h11-14H,7-10H2,1-6H3,(H,25,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJVHSZOHEUPDRD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)OC(C)C)N2CCN(CC2)C(=O)NC3=CC(=C(C(=C3)OC)OC)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31N5O5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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